Cas no 102921-92-6 ((2-(Methylthio)pyrimidin-4-yl)methanol)

(2-(Methylthio)pyrimidin-4-yl)methanol structure
102921-92-6 structure
Product Name:(2-(Methylthio)pyrimidin-4-yl)methanol
CAS No:102921-92-6
MF:C6H8N2OS
MW:156.205519676208
MDL:MFCD12964108
CID:1095254
PubChem ID:14270868
Update Time:2025-04-20

(2-(Methylthio)pyrimidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-(Methylthio)pyrimidin-4-yl)methanol
    • 2-(methylthio)- 4-Pyrimidinemethanol
    • (2-methylsulfanylpyrimidin-4-yl)methanol
    • [2-(methylthio)pyrimidin-4-yl]-methanol
    • DB-058886
    • 102921-92-6
    • AKOS022189904
    • [2-(methylthio)-pyrimidin-4-yl]methanol
    • NTKSOHDODBYGFL-UHFFFAOYSA-N
    • SY103880
    • 2-Methylsulfanyl-pyrimidine-4-methanol
    • SB57824
    • CEA92192
    • MFCD12964108
    • 2-(Methylsulfanyl)pyrimidine-4-Methanol
    • 4-Pyrimidinemethanol, 2-(methylthio)-
    • DS-9263
    • [2-(methylsulfanyl)pyrimidin-4-yl]methanol
    • CS-0150096
    • C14033
    • SCHEMBL1725109
    • [2-(methylthio)pyrimidin-4-yl]methanol
    • A901933
    • [2-(Methylthio)-4-pyrimidinyl]methanol
    • 2-(methylthio)-4-Pyrimidinemethanol
    • MDL: MFCD12964108
    • Inchi: 1S/C6H8N2OS/c1-10-6-7-3-2-5(4-9)8-6/h2-3,9H,4H2,1H3
    • InChI Key: NTKSOHDODBYGFL-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=CC(CO)=N1

Computed Properties

  • Exact Mass: 156.03573406g/mol
  • Monoisotopic Mass: 156.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Boiling Point: 322.8°C at 760 mmHg

(2-(Methylthio)pyrimidin-4-yl)methanol Security Information

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